Cas no 941267-39-6 (5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 941267-39-6
• MF: C₁₆H₁₈N₄O₄S
• MW: 362.403522014618
• CID: 5429787
• Update Time: 2025-06-14

5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(ethylamino)-2-(4-morpholin-4-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C16H18N4O4S/c1-2-18-16-14(11-17)19-15(24-16)12-3-5-13(6-4-12)25(21,22)20-7-9-23-10-8-20/h3-6,18H,2,7-10H2,1H3
• InChI Key： JKOMBTMBGNXQOB-UHFFFAOYSA-N
• SMILES： O1C(NCC)=C(C#N)N=C1C1=CC=C(S(N2CCOCC2)(=O)=O)C=C1

Additional information on 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile

Research Brief on 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941267-39-6)

The compound 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941267-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazole derivative, characterized by its unique structural features, has been investigated for its role as a kinase inhibitor, particularly in targeting pathways implicated in cancer and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key findings from recent research is the compound's selective inhibition of specific protein kinases, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. In vitro studies have demonstrated that 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile exhibits potent inhibitory activity against these kinases, with IC50 values in the nanomolar range. Additionally, its morpholine sulfonyl moiety has been shown to enhance solubility and bioavailability, addressing a common challenge in small-molecule drug development.

Further investigations have explored the compound's potential in combination therapies. For instance, synergistic effects have been observed when 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile is co-administered with conventional chemotherapeutic agents, leading to enhanced tumor regression in xenograft models. These findings suggest that this compound could serve as a valuable adjunct in oncology treatment regimens, particularly for resistant or refractory cancers.

In addition to its anticancer properties, recent studies have highlighted the compound's anti-inflammatory effects. By modulating key signaling pathways involved in cytokine production, 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile has shown promise in preclinical models of autoimmune diseases, such as rheumatoid arthritis and inflammatory bowel disease. These results underscore its potential as a multifunctional therapeutic agent.

Despite these promising findings, challenges remain in the clinical translation of 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed in future studies. Nevertheless, the compound's unique chemical scaffold and biological activity make it a compelling candidate for further development in the pharmaceutical industry.

In conclusion, the latest research on 5-(ethylamino)-2-4-(morpholine-4-sulfonyl)phenyl-1,3-oxazole-4-carbonitrile (CAS: 941267-39-6) highlights its potential as a versatile therapeutic agent with applications in oncology and inflammation. Continued exploration of its pharmacological properties and mechanisms of action will be critical for advancing its clinical potential and addressing current limitations.